Cas no 1021137-06-3 (2-(benzylsulfanyl)-N-{2-[(4-acetamidophenyl)formamido]ethyl}acetamide)

• Product Name: 2-(benzylsulfanyl)-N-{2-[(4-acetamidophenyl)formamido]ethyl}acetamide
• CAS No: 1021137-06-3
• MF: C₂₀H₂₃N₃O₃S
• MW: 385.47992348671
• CID: 6256362
• PubChem ID: 42139599
• Update Time: 2025-10-28

2-(benzylsulfanyl)-N-{2-[(4-acetamidophenyl)formamido]ethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-N-{2-[(4-acetamidophenyl)formamido]ethyl}acetamide
• VU0637788-1
• 1021137-06-3
• AKOS024501076
• 4-acetamido-N-(2-(2-(benzylthio)acetamido)ethyl)benzamide
• 4-acetamido-N-[2-[(2-benzylsulfanylacetyl)amino]ethyl]benzamide
• F5226-0079

• Inchi： 1S/C20H23N3O3S/c1-15(24)23-18-9-7-17(8-10-18)20(26)22-12-11-21-19(25)14-27-13-16-5-3-2-4-6-16/h2-10H,11-14H2,1H3,(H,21,25)(H,22,26)(H,23,24)
• InChI Key： TUVCOEUQKGPMHH-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)CC(NCCNC(C1C=CC(=CC=1)NC(C)=O)=O)=O

Computed Properties

• Exact Mass: 385.14601278g/mol
• Monoisotopic Mass: 385.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 113Ų

Additional information on 2-(benzylsulfanyl)-N-{2-[(4-acetamidophenyl)formamido]ethyl}acetamide

Exploring the Chemistry and Applications of 2-(benzylsulfanyl)-N-{2-[(4-acetamidophenyl)formamido]ethyl}acetamide (CAS No. 1021137-06-3)

The compound 2-(benzylsulfanyl)-N-{2-[(4-acetamidophenyl)formamido]ethyl}acetamide (CAS No. 1021137-06-3) is a specialized organic molecule with a unique structure that has garnered attention in pharmaceutical and biochemical research. This article delves into its chemical properties, synthesis pathways, and potential applications, while addressing common queries and trending topics in the field of medicinal chemistry.

At its core, 2-(benzylsulfanyl)-N-{2-[(4-acetamidophenyl)formamido]ethyl}acetamide features a benzylsulfanyl group attached to an acetamide backbone, further linked to a 4-acetamidophenyl moiety. This intricate arrangement contributes to its potential as a bioactive compound. Researchers have explored its role in modulating enzyme activity, particularly in studies related to inflammation and metabolic disorders, aligning with current interests in targeted drug design.

The synthesis of CAS No. 1021137-06-3 typically involves multi-step organic reactions, including amide coupling and sulfur-based substitutions. Recent advancements in green chemistry have prompted investigations into more sustainable synthesis routes for such compounds, addressing the growing demand for eco-friendly pharmaceutical intermediates. This aligns with the broader industry shift toward sustainable drug development.

One of the most searched questions regarding this compound relates to its solubility and stability profile. 2-(benzylsulfanyl)-N-{2-[(4-acetamidophenyl)formamido]ethyl}acetamide demonstrates moderate solubility in polar organic solvents like DMSO and DMF, while remaining stable under standard laboratory conditions. These properties make it suitable for various in vitro studies, particularly in drug discovery programs focusing on small molecule therapeutics.

In the context of current pharmaceutical trends, this compound's structural features resemble those of protease inhibitors and receptor modulators being investigated for metabolic diseases. The benzylsulfanyl group, in particular, has drawn comparisons to similar moieties found in clinically approved drugs, sparking interest in its potential therapeutic applications. Researchers are actively exploring its structure-activity relationships to optimize its pharmacological profile.

From a commercial perspective, CAS No. 1021137-06-3 serves primarily as a research chemical, available through specialty chemical suppliers. The growing demand for novel chemical entities in drug discovery has increased its visibility in scientific databases and chemical marketplaces. Quality control specifications typically require HPLC purity verification, with most commercial samples offering ≥95% purity for research applications.

The compound's molecular weight of 385.47 g/mol and its specific hydrogen bonding capacity make it an interesting candidate for computational chemistry studies. Many researchers searching for "2-(benzylsulfanyl)-N-{2-[(4-acetamidophenyl)formamido]ethyl}acetamide molecular modeling" are investigating its potential interactions with biological targets using in silico methods, reflecting the increasing integration of computational approaches in modern drug discovery.

Storage and handling of 2-(benzylsulfanyl)-N-{2-[(4-acetamidophenyl)formamido]ethyl}acetamide follow standard laboratory protocols for organic compounds. It should be kept in a cool, dry environment, protected from light and moisture. While not classified as hazardous, proper personal protective equipment is recommended when handling the compound in powder form, consistent with general laboratory safety practices.

Recent patent literature reveals growing intellectual property interest in derivatives of CAS No. 1021137-06-3, particularly in applications related to metabolic regulation. This aligns with current pharmaceutical industry focus areas such as diabetes and obesity research. The compound's core structure serves as a valuable scaffold for medicinal chemistry optimization programs in these therapeutic areas.

Analytical characterization of 2-(benzylsulfanyl)-N-{2-[(4-acetamidophenyl)formamido]ethyl}acetamide typically employs techniques including NMR spectroscopy, mass spectrometry, and infrared spectroscopy. These methods confirm the compound's identity and purity, addressing common quality verification needs expressed by researchers sourcing this material for their studies.

The future research directions for this compound likely involve detailed investigations of its biological activity profile and potential therapeutic applications. With the pharmaceutical industry's increasing focus on personalized medicine and targeted therapies, molecules like 2-(benzylsulfanyl)-N-{2-[(4-acetamidophenyl)formamido]ethyl}acetamide represent valuable tools for understanding disease mechanisms and developing novel treatment strategies.